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Compound of Interest

Compound Name: 3-Methylcyclohexanone

CAS No.: 625-96-7

Cat. No.: B7771114

Get Quote

Technical Monograph: 3-Methylcyclohexanone Physicochemical Profile, Safety Protocols,

and Synthetic Utility

Identity & Physicochemical Profile
3-Methylcyclohexanone is a cyclic ketone featuring a methyl substituent at the meta-position

relative to the carbonyl group. It serves as a critical chiral building block in organic synthesis

and a specialized solvent in polymer electronics.
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Parameter Data

CAS Registry Number (Racemic) 591-24-2

CAS Registry Number ((R)-Enantiomer) 13368-65-5

IUPAC Name 3-Methylcyclohexan-1-one

Synonyms Tetrahydro-m-cresol; 1-Methyl-3-cyclohexanone

Molecular Formula C₇H₁₂O

Molecular Weight 112.17 g/mol

Boiling Point 169–170 °C (at 760 mmHg)

Density 0.914 g/mL (at 25 °C)

Flash Point 48 °C (Closed Cup)

Solubility
Immiscible with water; miscible with ethanol,

ether, benzene

Stereochemistry
Contains one chiral center at C3; exists as (R)

and (S) enantiomers

Safety & Toxicology (GHS Standards)
Core Directive: Treat 3-methylcyclohexanone as a flammable irritant. While it is used as a

flavoring agent (FEMA 3947) at low concentrations, bulk handling requires strict adherence to

vapor control protocols due to its volatility and potential for respiratory irritation.

Hazard Classification (GHS)
Flammable Liquids: Category 3 (H226)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#3-methylcyclohexanone-cas-registry-number-and-safety-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Insights
Acute Toxicity: Data for the pure isomer is limited; however, the methylcyclohexanone

mixture (CAS 1331-22-2) exhibits low acute oral toxicity but significant inhalation risks.

LDLo (Intravenous, Dog):[1][2] 310 mg/kg [1].[1][2]

Target Organs: Primary irritant to mucous membranes and upper respiratory tract. Long-term

exposure to related cyclohexanone derivatives has been linked to liver and kidney effects in

animal models.

Handling & Emergency Protocol (Decision Tree)

Exposure Incident

Identify Exposure Type

Skin/Eye Contact Inhalation (Vapors) Spill (>100 mL)

1. Flush 15 min (Water)
2. Remove Contaminated Clothing

3. Seek Medical Attn if Irritation Persists

1. Move to Fresh Air
2. Administer Oxygen if Dyspneic
3. Monitor for CNS Depression

1. Evacuate Area
2. Eliminate Ignition Sources

3. Absorb with Vermiculite/Sand
4. Do NOT use combustible materials

Click to download full resolution via product page

Figure 1: Emergency response workflow for 3-methylcyclohexanone exposure.

Synthesis & Reactivity Profile
Primary Synthetic Route: Hydrogenation of m-Cresol
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The industrial standard for producing 3-methylcyclohexanone involves the catalytic

hydrogenation of m-cresol (3-methylphenol). This process must be carefully controlled to stop

at the ketone stage, preventing over-reduction to 3-methylcyclohexanol.

Catalyst: Palladium on Carbon (Pd/C) or Raney Nickel.

Conditions: Moderate pressure (1–5 atm H₂), 100–150 °C.

Selectivity: The reaction favors the formation of the ketone thermodynamically under kinetic

control, but prolonged exposure to hydrogen yields the alcohol.

Secondary Route: Oxidation of 3-Methylcyclohexanol
For laboratory-scale preparation where stereocontrol is required (starting from a chiral alcohol),

Jones oxidation or PCC (Pyridinium Chlorochromate) oxidation is utilized.

Synthesis Workflow Diagram

m-Cresol
(Starting Material) Enol Intermediate

Partial Hydrogenation

+ H2 / Pd/C

3-Methylcyclohexanone
(Target)

Tautomerization 3-Methylcyclohexanol
(Over-reduction Impurity)

Excess H2 / Time

Click to download full resolution via product page

Figure 2: Catalytic hydrogenation pathway of m-cresol showing the critical over-reduction risk.

Applications in Research & Development
1. Chiral Building Block for API Synthesis: The (R)-enantiomer (CAS 13368-65-5) is a vital

precursor in the asymmetric synthesis of biologically active alkaloids and terpenoids. Its fixed

stereocenter at C3 allows for diastereoselective alkylations at the C2 or C6 positions, enabling

the construction of complex multi-ring systems found in pharmaceutical intermediates [2].

2. Organic Electronics (OTFTs): Recent applications have identified 3-methylcyclohexanone
as a high-performance solvent for organic thin-film transistors (OTFTs).[3] It is used to dissolve
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conjugated polymers for spin-coating, where its boiling point (169 °C) allows for a controlled

evaporation rate, optimizing the crystallinity and charge mobility of the semiconductor film [3].

3. Proteomics: (R)-3-Methylcyclohexanone is utilized as a specialized reagent in proteomics

research for modifying specific peptide residues during mass spectrometry analysis, aiding in

the structural elucidation of proteins [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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